Cas no 1351653-98-9 (3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 1351653-98-9
• MF: C₁₁H₁₈ClN₃O₂S
• MW: 291.797520160675
• MDL: MFCD22587602
• CID: 4695955
• PubChem ID: 71778839
• Update Time: 2023-11-20

3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine hydrochloride
• 3-(3-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride
• VU0494730-1
• 3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride

• MDL： MFCD22587602
• Inchi： 1S/C11H17N3O2S.ClH/c12-11-9-3-1-2-4-10(9)13-14(11)8-5-6-17(15,16)7-8;/h8H,1-7,12H2;1H
• InChI Key： YDYDSYAWPLPNFN-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)N1C(=C2CCCCC2=N1)N)(=O)=O

Computed Properties

• Exact Mass: 291.081
• Monoisotopic Mass: 291.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4